Cas no 60032-57-7 (2-methylpyridine-3-carboxaldehyde)

2-methylpyridine-3-carboxaldehyde structure
60032-57-7 structure
Product Name:2-methylpyridine-3-carboxaldehyde
CAS No:60032-57-7
MF:C7H7NO
MW:121.1366
MDL:MFCD08234911
CID:500929
PubChem ID:329765472
Update Time:2024-11-03

2-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methylnicotinaldehyde
    • 2-METHYLPYRIDINE-3-CARBALDEHYDE
    • 2-Methylpyridine-3-carboxaldehyde
    • 3-Pyridinecarboxaldehyde,2-methyl-
    • 2-Methylpyridine 3-Carbaldehyde
    • 3-Pyridinecarboxaldehyde, 2-methyl-
    • 2-Methyl-pyridine-3-carbaldehyde
    • PubChem24064
    • 2-methyl nicotinaldehyde
    • 2-methyl-3-pyridinecarbaldehyde
    • 2-methyl pyridine-3-carbaldehyde
    • 2-methyl-pyridine 3-carbaldehyde
    • JHRPHASLIZOEBJ-UHFFFAOYSA-N
    • CL0326
    • PB2
    • Z1104852897
    • EN300-69367
    • SCHEMBL312449
    • DS-12510
    • 60032-57-7
    • MFCD08234911
    • 2-Methylpyridine-3-carboxaldehyde, 97%
    • DTXSID90454518
    • PB27878
    • CS-W018953
    • J-510094
    • SY042068
    • DB-031049
    • AKOS006230719
    • 2-methylpyridine-3-carboxaldehyde
    • MDL： MFCD08234911
    • Inchi： 1S/C7H7NO/c1-6-7(5-9)3-2-4-8-6/h2-5H,1H3
    • InChI Key： JHRPHASLIZOEBJ-UHFFFAOYSA-N
    • SMILES： O=C([H])C1C([H])=C([H])C([H])=NC=1C([H])([H])[H]

Computed Properties

  • Exact Mass: 121.05300
  • Monoisotopic Mass: 121.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.106 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 211.886°C at 760 mmHg
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.549
  • PSA: 29.96000
  • LogP: 1.20250
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-methylpyridine-3-carboxaldehyde Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H315-H318-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,2-8°C

2-methylpyridine-3-carboxaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-methylpyridine-3-carboxaldehyde Production Method

Production Method 1

926293-55-2 926293-55-2
60032-57-7 60032-57-7
926293-55-2 926293-55-2
Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Acetonitrile ,  Water ;  16 h, pH 5.8, 30 °C
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl ,  Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol ,  Water ;  15 min, 80 °C
Reference
Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis
Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

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